BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Utilizing
PidPort in Oncology Research

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Medmain
CAS No.: 576-11-4
Cat. No.: B12812309
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for
leveraging Medmain's PidPort, an Al-powered digital pathology platform, in oncology research.
The platform facilitates the storage, viewing, sharing, and Al-based analysis of whole slide
images (WSI) of pathological specimens, offering a powerful tool for cancer research and drug
development.[1][2][3]

Introduction to PidPort in Oncology Research

PidPort is a cloud-based digital pathology solution designed to support pathologists and
researchers by providing a suite of tools for efficient and collaborative analysis of pathological
images.[4] Its core functionalities relevant to oncology research include:

o Centralized Cloud Storage: Securely store, manage, and access large volumes of digital
slide data from anywhere, eliminating the logistical challenges of physical slide management.

[2][3]
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» High-Speed Whole Slide Image Viewer: A user-friendly interface for smooth and detailed
examination of histopathology slides.[3]

o Al-Powered Image Analysis: Utilizes deep learning algorithms to assist in the detection and
classification of various cancers, including but not limited to prostate, urothelial, and skin
cancers.[1][5][6]

o Collaborative Tools: Features for commenting, annotating, and sharing slides facilitate
seamless collaboration among research teams and with external partners.[3]

Key Applications in Oncology Research

PidPort can be instrumental in various stages of oncology research, from basic research to
clinical trials.

» Quantitative Biomarker Analysis: The platform's Al capabilities can be trained to quantify the
expression of protein biomarkers (e.g., from immunohistochemistry-stained slides) and other
histological features. This quantitative data is crucial for understanding tumor biology and
stratifying patient populations.[7][8][9]

e Tumor Microenvironment (TME) Analysis: Researchers can utilize PidPort to analyze the
spatial relationships between different cell types within the TME, providing insights into
immune infiltration and other critical aspects of cancer progression.

e High-Throughput Screening: The digital nature of the platform allows for the efficient analysis
of large numbers of slides, making it suitable for screening studies in drug discovery and
development.

o Standardization and Reproducibility: By automating parts of the analysis process, PidPort
can help reduce inter-observer variability and improve the reproducibility of research
findings.[10]

Experimental Protocols

While specific protocols may vary depending on the research question and sample type, the
following provides a general framework for using PidPort in an oncology research project.
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Protocol 1: Digitization and Upload of Histopathology
Slides

This protocol outlines the initial step of converting glass slides into a digital format compatible
with PidPort.

Objective: To create high-resolution whole slide images (WSI) for analysis in PidPort.

Materials:

Glass slides with stained tissue sections (e.g., H&E, IHC)

A whole slide scanner (compatible formats include JPEG, TIFF, SVS (Leica), and NDPI
(Hamamatsu))[11]

A computer with a stable internet connection

PidPort account credentials

Procedure:
o Slide Preparation: Ensure slides are clean and properly labeled.
e Scanning:
o Follow the manufacturer's instructions for the whole slide scanner.

o Select the appropriate scanning resolution (e.g., 20x or 40x magnification) based on the
research requirements.

o Save the scanned images in a compatible format.[11]

e Logging into PidPort: Access the PidPort platform via a web browser and log in with your
credentials.

e Uploading WSI:

o Navigate to the upload section of the platform.
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o Select the WSI files to be uploaded. PidPort offers a bulk upload function for efficiency.[3]

o Enter relevant case information and metadata for each slide to ensure proper organization
and searchability.

Protocol 2: Al-Assisted Tumor Detection and
Classification (Example: Prostate Cancer)

This protocol describes the use of PidPort's Al capabilities for the analysis of prostate cancer
specimens. Medmain has developed and published research on an Al model for classifying
prostate cancer in transurethral resection and core needle biopsy specimens.[5][12][13][14]

Objective: To utilize PidPort's Al to identify and classify cancerous regions in prostate tissue
WSI.

Materials:
» Digitized WSI of prostate tissue uploaded to PidPort.
» PidPort's prostate cancer analysis Al module.
Procedure:
o Select WSI: From your PidPort library, select the prostate tissue WSI you wish to analyze.
« Initiate Al Analysis:
o Access the Al analysis tools within the PidPort interface.
o Select the appropriate Al model for prostate cancer analysis.
e Review Al Results:
o The Al will process the WSI and highlight regions suspected of being cancerous.

o The platform may provide a classification of the tumor grade (e.g., based on the Gleason
grading system).
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o Carefully review the Al-generated annotations and classifications. The high-speed viewer
allows for detailed examination of the highlighted areas.

e Annotation and Collaboration:

o Use PidPort's annotation tools to add your own comments, measurements, or drawings to
the WSI.[3]

o Share the analyzed slides with collaborators for second opinions or further discussion
using the platform's sharing features.

Quantitative Data Presentation

The quantitative outputs from PidPort's Al analysis can be summarized in tables for easy
comparison and further statistical analysis.

_ _ Al-Predicted

WSI File Total Tissue Tumor Area % Tumor
Case ID Gleason

Name Area (mm2) (mm?2) Area

Grade

PCa-001 slide_001.svs 15.2 4.8 31.6% 3+4=7
PCa-002 slide_002.svs 12.5 2.1 16.8% 3+3=6
PCa-003 slide_003.svs 18.9 7.3 38.6% 4+5=9

Table 1: Example of quantitative data output from Al-assisted analysis of prostate cancer WSI.

Visualization of Workflows and Signaling Pathways
Experimental Workflow

The following diagram illustrates a typical workflow for using PidPort in oncology research, from
sample preparation to data analysis.
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Caption: General workflow for oncology research using the PidPort platform.

Linking Quantitative Data to Signhaling Pathway Analysis
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PidPort's primary function is not direct signaling pathway analysis. However, the quantitative
data it generates on biomarker expression can be a critical input for such analyses. For
example, quantifying the expression of key proteins in a specific cancer-related pathway can
help researchers understand its activation state.

The following diagram illustrates this logical relationship.
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Caption: Linking PidPort's quantitative output to signaling pathway analysis.
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Conclusion

PidPort offers a powerful and versatile platform for oncology researchers, streamlining
workflows, enabling robust quantitative analysis, and fostering collaboration. By integrating
digital pathology and Al into the research pipeline, scientists and drug development
professionals can accelerate the pace of discovery and contribute to the advancement of
personalized medicine in oncology. For more detailed information on specific Al models and
their performance, researchers are encouraged to consult the peer-reviewed publications by
Medmain Inc.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Oncology Research]. BenchChem, [2026]. [Online PDF]. Available at:
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utilizing-pidport-in-oncology-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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